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Compound of Interest

Compound Name: Sodium Gluconate

Cat. No.: B3419615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium gluconate as

a retarding admixture in concrete. The document details its mechanism of action, effects on

concrete properties, and standardized protocols for its evaluation.

Introduction
Sodium gluconate (C₆H₁₁NaO₇) is the sodium salt of gluconic acid, an organic compound

derived from glucose.[1] In the construction industry, it is widely utilized as a key component in

concrete admixtures, functioning primarily as a high-performance water reducer and a set

retarder.[1][2][3][4] Its ability to delay the initial setting time of concrete makes it particularly

valuable in large-scale projects, hot weather concreting, and situations requiring extended

workability.

Mechanism of Action
Sodium gluconate's retarding effect on cement hydration is attributed to two primary

mechanisms:

Adsorption: Sodium gluconate molecules adsorb onto the surface of cement particles. This

creates a physical barrier that hinders the hydration process, delaying the formation of the

crystalline structures that lead to setting and hardening.
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Chelation: Sodium gluconate is an efficient chelating agent, meaning it can bind with metal

ions. In the concrete mix, it chelates the calcium ions (Ca²⁺) released during the initial

hydration of tricalcium silicate (C₃S) and tricalcium aluminate (C₃A), the main components of

cement. This complexation reduces the availability of calcium ions necessary for the

formation and growth of hydration products like calcium silicate hydrate (C-S-H) and

ettringite, thereby prolonging the induction period of cement hydration.

Signaling Pathway of Sodium Gluconate in Cement
Hydration
Caption: Mechanism of Sodium Gluconate as a Concrete Retarder.

Effects on Concrete Properties
The addition of sodium gluconate to a concrete mix has several significant effects:

Set Retardation: It delays both the initial and final setting times of concrete, providing a

longer window for transportation, placement, and finishing. This is particularly advantageous

in hot climates where high ambient temperatures accelerate the hydration process.

Improved Workability: Sodium gluconate acts as a water reducer or plasticizer, enhancing

the fluidity and workability of the concrete mix without increasing the water content. This

results in easier handling, placement, and compaction.

Increased Compressive Strength: By reducing the water-to-cement ratio, sodium gluconate
can lead to higher compressive strength in the hardened concrete. While it may slightly

decrease the early strength (1-3 days), the long-term strength (28 days and beyond) is often

improved.

Enhanced Durability: The reduction in water content leads to a denser concrete with lower

porosity and permeability. This improves the concrete's resistance to water ingress, chemical

attack, and freeze-thaw cycles.

Reduced Shrinkage and Cracking: By lowering the water content, sodium gluconate can

help to reduce drying shrinkage and the associated risk of cracking.
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Quantitative Data on Performance
The effectiveness of sodium gluconate is dose-dependent. The following table summarizes

the typical effects of varying dosages on key concrete properties.

Dosage (% by
weight of cement)

Setting Time
Extension

Slump Increase
(mm)

28-Day
Compressive
Strength

0.00 (Control) - Reference Reference

0.03 - 0.06 Slight retardation 20 - 50 Slight Increase

0.06 - 0.10 Moderate retardation 50 - 100 Moderate Increase

0.10 - 0.15 Significant retardation 100 - 150 Significant Increase

> 0.15 Extended retardation > 150
May decrease if

overdosed

Note: The values presented are typical and can vary depending on the specific cement type,

mix design, ambient temperature, and other admixtures used.

Experimental Protocols
To evaluate the performance of sodium gluconate as a concrete retarder, the following

standard experimental protocols should be followed.

Protocol for Determining Time of Setting
This protocol is based on the ASTM C403 / C403M: Standard Test Method for Time of Setting

of Concrete Mixtures by Penetration Resistance.

Objective: To determine the initial and final setting times of concrete containing sodium
gluconate.

Materials and Equipment:

Concrete mixer
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Molds (6-in. [150-mm] diameter and 6-in. [150-mm] deep)

No. 4 (4.75-mm) sieve

Penetration resistance apparatus with needles of varying bearing areas

Tamping rod

Stopwatch

Procedure:

Sample Preparation: Prepare a concrete batch with the desired dosage of sodium
gluconate.

Sieving: Immediately after mixing, sieve a portion of the fresh concrete through a No. 4 sieve

to obtain a mortar sample.

Molding: Place the mortar in a mold in two equal layers, tamping each layer 25 times with the

tamping rod.

Penetration Resistance Measurement:

At regular intervals, typically every 30-60 minutes, measure the penetration resistance of

the mortar using the appropriate needle.

The penetration resistance is the force required to cause a needle to penetrate 1 inch (25

mm) into the mortar in 10 seconds.

Data Analysis:

Plot the penetration resistance (in psi) against the elapsed time.

Initial Set: The time at which the penetration resistance reaches 500 psi (3.5 MPa).

Final Set: The time at which the penetration resistance reaches 4000 psi (27.6 MPa).

Protocol for Measuring Workability (Slump Test)
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This protocol is based on the BS EN 12350-2: Testing fresh concrete - Part 2: Slump test.

Objective: To measure the consistency and workability of fresh concrete with sodium
gluconate.

Materials and Equipment:

Slump cone (Abrams cone)

Base plate

Tamping rod (600 mm long, 16 mm diameter)

Measuring tape or ruler

Procedure:

Preparation: Moisten the inside of the slump cone and the base plate. Place the cone on the

flat, level base plate.

Filling the Cone: Fill the cone in three layers of approximately equal volume.

Tamping: Tamp each layer 25 times with the tamping rod, distributing the strokes evenly over

the cross-section of the layer.

Striking Off: After tamping the top layer, strike off the excess concrete with the tamping rod to

make the surface level with the top of the cone.

Lifting the Cone: Immediately and carefully lift the cone vertically upwards in 2 to 5 seconds.

Measuring the Slump: Place the inverted cone next to the slumped concrete. Lay the

tamping rod across the top of the cone. Measure the vertical distance from the underside of

the tamping rod to the highest point of the slumped concrete. This distance is the slump.

Protocol for Determining Compressive Strength
This protocol is based on the ASTM C39 / C39M: Standard Test Method for Compressive

Strength of Cylindrical Concrete Specimens.
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Objective: To determine the effect of sodium gluconate on the compressive strength of

hardened concrete at various ages.

Materials and Equipment:

Cylindrical molds (e.g., 4x8 in. or 6x12 in.)

Tamping rod or vibrator

Curing tank

Compression testing machine

Procedure:

Casting Specimens: Prepare concrete with the desired dosage of sodium gluconate. Fill

the cylindrical molds in layers, tamping or vibrating each layer to ensure proper

consolidation.

Curing: After 24 hours, demold the specimens and place them in a curing tank with lime-

saturated water until the time of testing.

Testing: At the desired ages (e.g., 3, 7, and 28 days), remove the specimens from the curing

tank and test them for compressive strength using a compression testing machine.

Calculation: The compressive strength is calculated by dividing the maximum load carried by

the specimen by the average cross-sectional area.

Experimental Workflow and Logical Relationships
Experimental Workflow for Evaluating Sodium
Gluconate
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Caption: Workflow for evaluating sodium gluconate in concrete.

Logical Relationship of Sodium Gluconate's Effects
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Caption: Logical relationships of sodium gluconate's effects.

Considerations and Best Practices
Dosage: The optimal dosage of sodium gluconate depends on the desired level of

retardation, ambient temperature, cement type, and the presence of other admixtures.

Overdosing can lead to excessive retardation and potential negative effects on early strength

development.

Compatibility: The compatibility of sodium gluconate with other admixtures, such as

superplasticizers and air-entraining agents, should be verified through trial mixes.

Environmental Conditions: Temperature and humidity can influence the performance of

sodium gluconate. Higher temperatures may require a higher dosage to achieve the

desired retardation.

Mixing: Ensure thorough mixing to achieve a uniform distribution of sodium gluconate
throughout the concrete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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